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Compound of Interest

Compound Name: Methyl 2-chloropropionate

Cat. No.: B095975

An In-depth Technical Guide to (S)-(-)-Methyl 2-chloropropionate

For Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-(-)-Methyl 2-chloropropionate, a significant chiral building block, is integral to the
asymmetric synthesis of a multitude of commercially valuable compounds. Its stereospecific
properties are pivotal in the development of pharmaceuticals and agrochemicals where
enantiomeric purity dictates biological activity and efficacy. This technical guide provides a
comprehensive overview of (S)-(-)-Methyl 2-chloropropionate, including its chemical and
physical properties, detailed experimental protocols for its synthesis, and its primary
applications in research and industry. The CAS number for (S)-(-)-Methyl 2-chloropropionate
is 73246-45-4.[1][2]

Chemical and Physical Properties

(S)-(-)-Methyl 2-chloropropionate is a colorless to very faint yellow liquid.[1] It is a flammable
liquid and vapor. The compound is recognized for its utility in asymmetric synthesis, which
allows for the creation of enantiomerically pure substances vital to the pharmaceutical industry.

[1]

Table 1: Physicochemical Properties of (S)-(-)-Methyl 2-chloropropionate
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Property Value Source(s)

CAS Number 73246-45-4 [1]12]

Molecular Formula C4H7CIO2 [1]

Molecular Weight 122.55 g/mol [11[3]

Appearance C.:ok')rless to very faint yellow 1]
liquid

Density 1.143 g/mL at 25 °C [1][2]

Boiling Point 80 - 82 °C at 110 mmHg [1112]

Refractive Index n20/D 1.417 [11[2]

Optical Rotation [a]2°/D = -26° (neat) [1]

Purity 296.5% (Chiral Purity) [1]

Flash Point 32 °C (89.6 °F) - closed cup

Storage Temperature < -20 °C or Room Temperature o
(<15°C)

Table 2: Identification and Registry Numbers

Identifier Value Source(s)

PubChem CID 135535 [3]

EC Number 412-470-8

MDL Number MFCDO00062941 [1]

Beilstein Registry No. 1720589

UN Number 2933 [4]

Experimental Protocols: Synthesis
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The synthesis of (S)-(-)-Methyl 2-chloropropionate is predominantly achieved through three
methods: directional synthesis from chiral raw materials, resolution of racemates, and
asymmetric synthesis.[5] The directional synthesis method is most common due to its low cost,
simple procedure, and the high optical purity of the resulting product.[5]

Method 1: Chlorination of (R)-Methyl Lactate with a
Vilsmeier Reagent

This method involves the configurational inversion of (R)-methyl lactate using a Vilsmeier
reagent, which can be prepared from thionyl chloride or bis(trichloromethyl) carbonate.[2][5][6]

Experimental Protocol:
» Preparation of the Vilsmeier Reagent:

o Add thionyl chloride (SOCI2) or bis(trichloromethyl) carbonate to a reaction vessel
equipped with a stirrer and cooled in an ice-water bath (0-10 °C).[2][6]

o Slowly add N,N-dimethylformamide (DMF) or N,N-dimethylacetamide dropwise to the
vessel.[2][5] The reaction is exothermic.

o Stir the mixture for 1-2 hours to obtain a colorless Vilsmeier reagent solution.[2]
o Synthesis of (S)-(-)-Methyl 2-chloropropionate:

o To the prepared Vilsmeier reagent solution, add a small amount of a solvent such as
dioxane.[2]

o Slowly add (R)-methyl lactate dropwise to the mixed solution at a temperature of 20-30 °C.
The molar ratio of (R)-methyl lactate to the Vilsmeier reagent is typically 1:1.1 to 1:1.4.[2]
[6] The reaction is exothermic and generates gas.

o After the addition is complete, heat the reaction mixture to 50-60 °C and stir for 5-8 hours.

[2][6]

o Post-reaction Work-up:
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o Cool the reaction mixture.

o Wash the resulting solution, remove the solvent, and distill under reduced pressure to
obtain the final product, (S)-(-)-Methyl 2-chloropropionate.[2][6]

Synthesis Workflow: Vilsmeier Reagent Method
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Caption: Workflow for the synthesis of (S)-(-)-Methyl 2-chloropropionate via Vilsmeier
reagent.

Method 2: Direct Esterification

This method involves the direct esterification of a-chloropropionic acid with methanol using a
catalyst.[7]

Experimental Protocol:
o Catalyst Preparation:

o Prepare a chiral hydrogen peroxide catalyst by neutralizing a sodium peroxide aqueous
solution with phosphoric acid or sodium phosphate monobasic to a pH of 9.[7]

 Esterification Reaction:
o Charge a reaction kettle with a-chloropropionic acid and methanol in a 1:1 molar ratio.[7]

o Add the prepared hydrogen peroxide catalyst, with the amount being 5-10% of the total
raw material weight.[7]

o Control the reaction temperature at 100-120 °C and react for 8-10 hours.[7]
e Product Isolation:

o After the reaction is complete, distill and dry the mixture to obtain (S)-(-)-Methyl 2-
chloropropionate.[7]

Applications in Research and Drug Development

(S)-(-)-Methyl 2-chloropropionate is a versatile intermediate with significant applications in
various fields, particularly in the synthesis of high-value, enantiomerically pure compounds.[1]

o Pharmaceutical Synthesis: It serves as a crucial chiral starting material for active
pharmaceutical ingredients (APIs).[8][9] For example, it is used in the preparation of TIPTP, a
therapeutic agent for rheumatoid arthritis.[2] Its reactivity is valuable for creating complex
molecules with specific biological activities.[9]
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e Agrochemical Production: The compound is used in the development of herbicides and
pesticides, where specific stereocisomers are often responsible for the desired activity,
enhancing crop protection.[1][9]

o Flavor and Fragrance Industry: It is an intermediate in the production of various flavoring
agents and fragrances.[1]

o Polymer Chemistry: It can be used as an initiator in Atom Transfer Radical Polymerization
(ATRP), a controlled radical polymerization technique.

Key Application Areas

(S)-(-)-Methyl
2-chloropropionate

Pharmaceuticals Agrochemicals Flavors & Fragrances Polymer Science
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(e.g., Arthritis Therapeutics) Pesticides P y Foly

Click to download full resolution via product page
Caption: Applications of (S)-(-)-Methyl 2-chloropropionate in various industries.

Safety and Handling

(S)-(-)-Methyl 2-chloropropionate is a flammable liquid (Signal Word: Warning) and should be
handled with appropriate safety precautions.[3]

e Hazard Statements: H226 (Flammable liquid and vapor), H319 (Causes serious eye
irritation), H373 (May cause damage to organs through prolonged or repeated exposure).[3]
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o Precautionary Statements: P210 (Keep away from heat/sparks/open flames/hot surfaces),
P233 (Keep container tightly closed), P280 (Wear protective gloves/eye protection/face
protection), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing).[3]

o Personal Protective Equipment: Use of eye shields, gloves, and an appropriate dust mask is
recommended.

o Storage: Store in a flammable liquids area. Some suppliers recommend storage at or below
-20 °C, while others suggest room temperature in a cool, dark place (<15°C).[1]

Conclusion

(S)-(-)-Methyl 2-chloropropionate is a cornerstone chiral intermediate for the synthesis of
enantiomerically pure products. Its well-defined physical and chemical properties, coupled with
established synthesis protocols, make it an invaluable tool for researchers and professionals in
drug development, agrochemical synthesis, and polymer science. Proper handling and storage
are essential to ensure safety and maintain the integrity of this reactive compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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